5-tert-butyl-N-[(E)-pyridin-2-ylmethylideneamino]-1H-pyrazole-3-carboxamide

• IUPAC Name: 5-tert-butyl-N-[(E)-pyridin-2-ylmethylideneamino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C14H17N5O/c1-14(2,3)12-8-11(17-18-12)13(20)19-16-9-10-6-4-5-7-15-10/h4-9H,1-3H3,(H,17,18)(H,19,20)/b16-9+
• InChI Key: YPMCURJBZYMULG-CXUHLZMHSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NN1)C(=O)NN=CC2=CC=CC=N2
• Isomeric SMILES: CC(C)(C)C1=CC(=NN1)C(=O)N/N=C/C2=CC=CC=N2
• Molecular Formula: C14H17N5O
• DSSTOX Substance ID: DTXSID901320834
• Molecular Weight: 271.32 g/mol
• Solubility: 23.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 305353-95-1

Description

5-tert-butyl-N-[(E)-pyridin-2-ylmethylideneamino]-1H-pyrazole-3-carboxamide is a chemical compound that has gained significant interest in scientific research due to its potential to treat various diseases. It is a pyrazole-based molecule that has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 5-tert-butyl-N-[(E)-pyridin-2-ylmethylideneamino]-1H-pyrazole-3-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways involved in disease progression.
Biochemical and Physiological Effects:
The compound has been shown to have a range of biochemical and physiological effects. It has been found to reduce inflammation, inhibit tumor growth, and prevent bacterial growth. It has also been shown to improve cognitive function and reduce the symptoms of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-tert-butyl-N-[(E)-pyridin-2-ylmethylideneamino]-1H-pyrazole-3-carboxamide in lab experiments is its high potency and selectivity. However, one of the limitations is its poor solubility in water, which can make it challenging to work with.

Future Directions

There are several future directions for research on 5-tert-butyl-N-[(E)-pyridin-2-ylmethylideneamino]-1H-pyrazole-3-carboxamide. These include investigating its potential as a treatment for other diseases, such as diabetes and cardiovascular disease. Additionally, further research is needed to fully understand its mechanism of action and to develop more effective formulations for clinical use.
Conclusion:
In conclusion, this compound is a promising compound that has shown potential in various scientific research applications. Its unique chemical structure and mechanism of action make it an attractive candidate for further study. With continued research, it may one day become a valuable tool in the treatment of various diseases.

Scientific Research Applications

The compound has shown potential in various scientific research applications. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been investigated as a potential treatment for Alzheimer's disease, Parkinson's disease, and multiple sclerosis.